![molecular formula C17H17N3O3S B269124 N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea](/img/structure/B269124.png)
N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea
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Overview
Description
N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea, also known as FPTU, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FPTU belongs to the class of thiourea derivatives and has been found to exhibit a range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea involves the inhibition of various enzymes and signaling pathways. This compound inhibits the activity of COX-2, which is responsible for the production of prostaglandins, which are involved in the inflammatory response. This compound also inhibits the activity of LOX, which is responsible for the production of leukotrienes, which are also involved in the inflammatory response. This compound inhibits the activity of PLA2, which is responsible for the release of arachidonic acid, a precursor for the production of prostaglandins and leukotrienes. This compound has also been found to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation, induce apoptosis in cancer cells, and inhibit the replication of viruses. This compound has also been found to reduce oxidative stress and protect against neuronal damage. This compound has been shown to have a low toxicity profile and is well-tolerated in animal models.
Advantages and Limitations for Lab Experiments
N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. This compound has been extensively studied and its mechanism of action is well-understood. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a versatile compound for research. However, this compound also has some limitations for lab experiments. It has a low solubility in water, which can make it difficult to administer in vivo. This compound also has a short half-life, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for research on N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea. One area of research could focus on improving the solubility and bioavailability of this compound. Another area of research could focus on the development of this compound analogs with improved pharmacological properties. This compound could also be tested in clinical trials for its potential therapeutic applications. Finally, this compound could be tested in combination with other drugs to determine its potential synergistic effects.
Synthesis Methods
The synthesis of N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea involves the reaction of 2-furoyl chloride with 4-(1-pyrrolidinylcarbonyl)phenylisothiocyanate in the presence of a base. The reaction yields this compound as a white crystalline solid with a melting point of 156-157°C. The purity of this compound can be determined by various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
N-(2-furoyl)-N'-[4-(1-pyrrolidinylcarbonyl)phenyl]thiourea has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. This compound has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and phospholipase A2 (PLA2), which are involved in the inflammatory response. This compound has also been found to induce apoptosis in cancer cells and inhibit the replication of viruses such as HIV and hepatitis C virus.
properties
Molecular Formula |
C17H17N3O3S |
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Molecular Weight |
343.4 g/mol |
IUPAC Name |
N-[[4-(pyrrolidine-1-carbonyl)phenyl]carbamothioyl]furan-2-carboxamide |
InChI |
InChI=1S/C17H17N3O3S/c21-15(14-4-3-11-23-14)19-17(24)18-13-7-5-12(6-8-13)16(22)20-9-1-2-10-20/h3-8,11H,1-2,9-10H2,(H2,18,19,21,24) |
InChI Key |
WQXZFJPHFXWGOU-UHFFFAOYSA-N |
SMILES |
C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CO3 |
Canonical SMILES |
C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=S)NC(=O)C3=CC=CO3 |
Origin of Product |
United States |
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